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Compound of Interest

Carboxymethyl oxyimino
Compound Name:
acetophenone

Cat. No. B072656

This document provides a comprehensive technical overview for the synthesis and
characterization of Carboxymethyl oxyimino acetophenone. It is intended for researchers,
chemists, and professionals in the field of drug development and organic synthesis. The guide
outlines a reliable two-step synthetic pathway, details the necessary experimental protocols,
and presents the analytical data required for structural confirmation of the intermediate and
final products.

Overview of Synthesis

The synthesis of Carboxymethyl oxyimino acetophenone is achieved through a two-step
process. The first step involves the oximation of acetophenone to form an intermediate,
acetophenone oxime. The second step is a Williamson ether synthesis, where the
acetophenone oxime is O-alkylated using chloroacetic acid to yield the final product.
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Starting Materials

Acetophenone Hydroxylamine Hydrochloride Chloroacetic Acid Base (e.g., KOH)

Reaction Steps

Step 1: Oximation

Step 2: Williamson Ether Synthesis

Formation Formation

Products & Characterization
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Intermediate:

Carboxymethyl oxyimino

Acetophenone Oxime
acetophenone
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Characterization
(IR, NMR, MS)

Carboxymethyl oxyimino acetophenone
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» To cite this document: BenchChem. [Synthesis and Characterization of Carboxymethyl
Oxyimino Acetophenone: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b072656#synthesis-and-characterization-of-
carboxymethyl-oxyimino-acetophenone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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